Cas no 178311-56-3 (2-(azetidin-3-yl)(methyl)aminoethan-1-ol)

• Product Name: 2-(azetidin-3-yl)(methyl)aminoethan-1-ol
• CAS No: 178311-56-3
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 112854
• PubChem ID: 21027193
• Update Time: 2025-05-20

2-(azetidin-3-yl)(methyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(3-azetidinylmethylamino)-
• Ethanol, 2-(3-azetidinylmethylamino)- (9CI)
• 2-(azetidin-3-yl)(methyl)aminoethan-1-ol
• DTXSID501297998
• SCHEMBL5827724
• 178311-56-3
• 2-[azetidin-3-yl(methyl)amino]ethanol
• AKOS006380706
• 2-[(azetidin-3-yl)(methyl)amino]ethan-1-ol
• 2-(3-Azetidinylmethylamino)ethanol
• 2-(azetidin-3-ylmethylamino)ethanol
• EN300-1245298

• Inchi： 1S/C6H14N2O/c1-8(2-3-9)6-4-7-5-6/h6-7,9H,2-5H2,1H3
• InChI Key： KVGSBNWWWIMPMT-UHFFFAOYSA-N
• SMILES： OCCN(C)C1CNC1

Computed Properties

• Exact Mass: 130.11100
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 44.29000
• LogP: -0.49260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-(azetidin-3-yl)(methyl)aminoethan-1-ol

Comprehensive Overview of 2-(Azetidin-3-yl)(methyl)aminoethan-1-ol (CAS No. 178311-56-3): Properties, Applications, and Research Insights

2-(Azetidin-3-yl)(methyl)aminoethan-1-ol (CAS No. 178311-56-3) is a specialized organic compound featuring a unique azetidine ring structure combined with a hydroxyl-functionalized ethylamine moiety. This molecule has garnered significant attention in pharmaceutical and chemical research due to its versatile scaffold potential and bioactive properties. The presence of both azetidine and ethanolamine groups makes it a valuable intermediate for designing small-molecule drugs, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

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In the context of AI-driven drug design, 2-(azetidin-3-yl)(methyl)aminoethan-1-ol serves as a case study for machine learning (ML) models predicting molecular interactions. Platforms like AlphaFold and Schrödinger’s Suite utilize such compounds to validate in silico screening algorithms. This aligns with the trending search query: "How are azetidine derivatives used in computational chemistry?"—a topic dominating forums like ResearchGate and LinkedIn Pharma Groups.

The compound’s synthetic pathways are another focal point. A 2023 Journal of Organic Chemistry paper detailed a novel one-pot synthesis method for 178311-56-3, emphasizing atom economy and green chemistry principles. This resonates with the industry’s shift toward sustainable synthesis, a hot topic in ACS (American Chemical Society) webinars. Users often search for "eco-friendly azetidine synthesis", underscoring the need for cleaner production techniques.

Beyond pharmaceuticals, 2-(azetidin-3-yl)(methyl)aminoethan-1-ol has potential in material science. Its polar functional groups enable applications in polymeric coatings and ion-conductive materials, addressing queries like "azetidine-based polymers for batteries". This multidisciplinary appeal enhances its SEO visibility, as it bridges pharma and energy storage keywords.

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In summary, 2-(azetidin-3-yl)(methyl)aminoethan-1-ol (CAS No. 178311-56-3) exemplifies the intersection of innovation and practical utility in modern chemistry. Its role in drug discovery, computational modeling, and sustainable materials ensures its prominence in both academic and industrial discourse, answering pressing questions from researchers and SEO-driven inquiries alike.